Cas no 5909-56-8 (10H-Phenothiazine, 10-butyl-)
10H-Phenothiazine, 10-butyl- structure
Product Name:10H-Phenothiazine, 10-butyl-
CAS No:5909-56-8
MF:C16H17NS
MW:255.37788271904
CID:339909
PubChem ID:13278199
Update Time:2025-04-19
10H-Phenothiazine, 10-butyl- Chemical and Physical Properties
Names and Identifiers
-
- 10H-Phenothiazine, 10-butyl-
- 10-butylphenothiazine
- 5909-56-8
- 10-BUTYL-10H-PHENOTHIAZINE
- CHEMBL3133839
- DTXSID80534151
- SCHEMBL7998997
- N-butylphenothiazine
-
- Inchi: 1S/C16H17NS/c1-2-3-12-17-13-8-4-6-10-15(13)18-16-11-7-5-9-14(16)17/h4-11H,2-3,12H2,1H3
- InChI Key: ROSJCZCZPCVEPI-UHFFFAOYSA-N
- SMILES: S1C2C=CC=CC=2N(C2C=CC=CC1=2)CCCC
Computed Properties
- Exact Mass: 255.10831
- Monoisotopic Mass: 255.10817072g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 18
- Rotatable Bond Count: 3
- Complexity: 246
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5.4
- Topological Polar Surface Area: 28.5Ų
Experimental Properties
- PSA: 3.24
10H-Phenothiazine, 10-butyl- Related Literature
-
Benjamin Gabriel Poulson,Kacper Szczepski,Joanna Izabela Lachowicz,Lukasz Jaremko,Abdul-Hamid Emwas,Mariusz Jaremko RSC Adv., 2020,10, 215-227
-
Somenath Panda,Kaushik Kundu,Anusha Basaiahgari,Sanjib Senapati,Ramesh L. Gardas New J. Chem., 2018,42, 7105-7118
-
Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
5909-56-8 (10H-Phenothiazine, 10-butyl-) Related Products
- 58-40-2(Promazine)
- 1698-80-2(Phenothiazine-10-propionitrile)
- 1637-16-7(10H-Phenothiazine,10-ethyl-)
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- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
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